Cas no 391953-92-7 (5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3))
391953-92-7 structure
Product Name:5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
CAS No:391953-92-7
MF:C8H14Cl3N3
MW:258.575858592987
CID:299240
PubChem ID:22620752
Update Time:2025-04-19
5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3) Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
- 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, trihydrochloride (9CI)
- 6,7,8,9-TETRAHYDRO-5H-PYRIMIDO[4,5-D]AZEPINE
- JZEWMDACUINMOG-UHFFFAOYSA-N
- 391953-92-7
- 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepinetrihydrochloride
- 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine trihydrochloride
-
- Inchi: 1S/C8H11N3.3ClH/c1-3-9-4-2-8-7(1)5-10-6-11-8;;;/h5-6,9H,1-4H2;3*1H
- InChI Key: JZEWMDACUINMOG-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.N1CCC2=C(C=NC=N2)CC1
Computed Properties
- Exact Mass: 149.09500
- Monoisotopic Mass: 257.025331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- PSA: 37.81000
- LogP: 0.49360
5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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